Cas no 1334492-93-1 (N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide)
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidin-3-yl-1H-[1,2,3]triazole-4-carboxylic acid dimethylamide
- 1H-1,2,3-Triazole-4-carboxamide, N,N-dimethyl-1-(3-pyrrolidinyl)-
- N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide
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- MDL: MFCD20232719
- Inchi: 1S/C9H15N5O/c1-13(2)9(15)8-6-14(12-11-8)7-3-4-10-5-7/h6-7,10H,3-5H2,1-2H3
- InChI Key: BEZMVDWUFRDUFC-UHFFFAOYSA-N
- SMILES: N1(C2CCNC2)C=C(C(N(C)C)=O)N=N1
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-258983-1.0g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 1.0g |
$1117.0 | 2023-03-01 | ||
| Enamine | EN300-258983-2.5g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 2.5g |
$2316.0 | 2023-09-14 | ||
| Enamine | EN300-258983-5.0g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 5.0g |
$2933.0 | 2023-03-01 | ||
| Enamine | EN300-258983-10.0g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 10.0g |
$3687.0 | 2023-03-01 | ||
| Enamine | EN300-258983-1g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 1g |
$1117.0 | 2023-09-14 | ||
| Enamine | EN300-258983-5g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 5g |
$2933.0 | 2023-09-14 | ||
| Enamine | EN300-258983-10g |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
1334492-93-1 | 10g |
$3687.0 | 2023-09-14 |
N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide
Comprehensive Overview of N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1334492-93-1)
The compound N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1334492-93-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a pyrrolidine ring with a 1,2,3-triazole core, further functionalized with a dimethylcarboxamide group. Such a combination makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.
Recent studies highlight the growing interest in 1,2,3-triazole-containing compounds, as they exhibit remarkable bioactivity, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a pyrrolidin-3-yl moiety enhances the molecule's ability to interact with biological targets, improving its pharmacokinetic profile. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern drug development due to their involvement in numerous physiological processes.
From a synthetic chemistry perspective, N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide is often synthesized via click chemistry, a method praised for its efficiency and high yield. This aligns with the current trend toward sustainable and scalable synthetic routes, a frequent search query among chemists and pharmaceutical professionals. The compound's carboxamide group also offers versatility for further derivatization, making it a valuable intermediate in medicinal chemistry.
In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This is a critical consideration for researchers leveraging machine learning to identify novel therapeutics, a rapidly growing area of interest. Additionally, its structural similarity to known kinase inhibitors has sparked investigations into its potential use in oncology, another high-traffic topic in scientific literature and search engines.
Beyond its pharmaceutical applications, CAS No. 1334492-93-1 is also studied in material science, where its heterocyclic framework contributes to the development of functional polymers and coordination complexes. This dual applicability underscores its importance across multiple disciplines, answering frequent queries about multifunctional chemical entities.
In summary, N,N-dimethyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and material science. Its structural ingenuity and broad applicability make it a subject of ongoing research, resonating with trending topics like precision medicine, green chemistry, and computational molecular design. As investigations continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and medicine.
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